Cas no 1439307-29-5 (3-ethyl-5-(3-methylphenyl)-1H-Pyrazole)

• Product Name: 3-ethyl-5-(3-methylphenyl)-1H-Pyrazole
• CAS No: 1439307-29-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 2113634
• Update Time: 2023-11-19

3-ethyl-5-(3-methylphenyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-(3-methylphenyl)-1H-Pyrazole
• 1H-Pyrazole, 3-ethyl-5-(3-methylphenyl)-
• CID 89595495

• Inchi： 1S/C12H14N2/c1-3-11-8-12(14-13-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key： BFLCBEFHOQXKRP-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=CC=C(C)C=2)=N1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 347.9±11.0 °C(Predicted)
• pka: 14.18±0.10(Predicted)